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For researchers in cellular biology and drug development, the accurate detection of p21 (also

known as CDKN1A, WAF1, or CIP1) is crucial for understanding cell cycle regulation,

senescence, and DNA damage response. As a potent cyclin-dependent kinase inhibitor, p21

plays a pivotal role in tumor suppression. Selecting a high-performing and specific antibody is

paramount for generating reliable and reproducible Western blot data. This guide provides a

comparative overview of several commercially available p21 antibodies, supported by

experimental data and detailed protocols to aid in your selection process.

p21 Signaling Pathway
The p21 protein is a central node in the p53 signaling pathway, which is activated in response

to cellular stress, such as DNA damage. Activated p53 transcriptionally upregulates p21, which

in turn binds to and inhibits cyclin-CDK complexes, leading to cell cycle arrest, primarily at the

G1/S and G2/M checkpoints.[1] This arrest allows time for DNA repair. p21 can also directly

inhibit DNA replication by binding to Proliferating Cell Nuclear Antigen (PCNA).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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